Cas no 2361896-00-4 (4-(N-cyclopropylprop-2-enamido)methyl-N-methylbenzamide)

• Product Name: 4-(N-cyclopropylprop-2-enamido)methyl-N-methylbenzamide
• CAS No: 2361896-00-4
• MF: C₁₅H₁₈N₂O₂
• MW: 258.315623760223
• CID: 5414260
• PubChem ID: 145906662
• Update Time: 2025-06-30

4-(N-cyclopropylprop-2-enamido)methyl-N-methylbenzamide Chemical and Physical Properties

Names and Identifiers

• 4-[(N-cyclopropylprop-2-enamido)methyl]-N-methylbenzamide
• EN300-26574773
• 4-[[Cyclopropyl(prop-2-enoyl)amino]methyl]-N-methylbenzamide
• Z2517207142
• 2361896-00-4
• 4-[[Cyclopropyl(1-oxo-2-propen-1-yl)amino]methyl]-N-methylbenzamide
• 4-(N-cyclopropylprop-2-enamido)methyl-N-methylbenzamide

• Inchi： 1S/C15H18N2O2/c1-3-14(18)17(13-8-9-13)10-11-4-6-12(7-5-11)15(19)16-2/h3-7,13H,1,8-10H2,2H3,(H,16,19)
• InChI Key： JZHHFKBWCSVXKA-UHFFFAOYSA-N
• SMILES： C(NC)(=O)C1=CC=C(CN(C2CC2)C(=O)C=C)C=C1

Computed Properties

• Exact Mass: 258.136827821g/mol
• Monoisotopic Mass: 258.136827821g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 355
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 49.4Ų

Experimental Properties

• Density: 1.15±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 509.0±39.0 °C(Predicted)
• pka: 14.97±0.46(Predicted)

Additional information on 4-(N-cyclopropylprop-2-enamido)methyl-N-methylbenzamide

Professional Introduction to Compound with CAS No. 2361896-00-4 and Product Name: 4-(N-cyclopropylprop-2-enamido)methyl-N-methylbenzamide

The compound with the CAS number 2361896-00-4 and the product name 4-(N-cyclopropylprop-2-enamido)methyl-N-methylbenzamide represents a significant advancement in the field of pharmaceutical chemistry. This compound, characterized by its unique structural framework, has garnered considerable attention due to its potential applications in medicinal chemistry and drug discovery. The presence of a N-cyclopropylprop-2-enamido moiety and a methyl-N-methylbenzamide group contributes to its distinctive chemical properties, making it a subject of intense research interest.

In recent years, the development of novel bioactive molecules has been driven by the need for more effective and targeted therapeutic agents. The structural features of 4-(N-cyclopropylprop-2-enamido)methyl-N-methylbenzamide make it an intriguing candidate for further exploration in this domain. The cyclopropyl group, known for its ability to enhance metabolic stability and binding affinity, plays a crucial role in modulating the compound's pharmacokinetic profile. Additionally, the benzamide moiety is widely recognized for its role in various pharmacological activities, including anti-inflammatory and analgesic effects.

Current research in medicinal chemistry increasingly emphasizes the importance of structure-activity relationships (SAR) in designing molecules with enhanced efficacy and reduced side effects. The compound 4-(N-cyclopropylprop-2-enamido)methyl-N-methylbenzamide exemplifies this approach, as its design incorporates elements that have been proven to improve drug-like properties. The N-cyclopropylprop-2-enamido group not only contributes to the molecule's rigidity but also influences its interactions with biological targets, potentially leading to higher selectivity and potency.

One of the most promising areas of application for this compound is in the development of small molecule inhibitors targeting specific enzymes or receptors involved in disease pathways. For instance, studies have shown that benzamide derivatives can exhibit inhibitory activity against various kinases and proteases, which are key players in numerous pathological processes. The incorporation of a methyl-N-methylbenzamide group into the molecular structure enhances its potential as an inhibitor by improving solubility and bioavailability.

The synthesis of 4-(N-cyclopropylprop-2-enamido)methyl-N-methylbenzamide involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions and transition metal-mediated transformations, have been employed to construct the complex framework of this compound. These methods not only facilitate the formation of critical bonds but also allow for functional group modifications that optimize pharmacological properties.

In vitro studies have begun to uncover the pharmacological profile of 4-(N-cyclopropylprop-2-enamido)methyl-N-methylbenzamide, revealing potential therapeutic benefits across multiple disease indications. Initial experiments indicate that this compound exhibits moderate activity against certain cancer cell lines, suggesting its utility in oncology research. Furthermore, preliminary data suggest that it may possess anti-inflammatory properties, making it a candidate for treating chronic inflammatory disorders.

The molecular modeling studies further support the promising characteristics of this compound. By leveraging computational methods such as molecular dynamics simulations and docking studies, researchers can predict how 4-(N-cyclopropylprop-2-enamido)methyl-N-methylbenzamide interacts with biological targets at the atomic level. These insights are invaluable for refining the molecule's structure to enhance binding affinity and reduce off-target effects.

As the field of drug discovery continues to evolve, compounds like 4-(N-cyclopropylprop-2-enamido)methyl-N-methylbenzamide represent a bridge between academic research and industrial application. The collaborative efforts between academic institutions and pharmaceutical companies are essential for translating these findings into tangible therapeutic solutions. By combining cutting-edge synthetic chemistry with rigorous biological evaluation, researchers can accelerate the development pipeline for novel drugs.

The future prospects for 4-(N-cyclopropylprop-2-enamido)methyl-N-methylbenzamide are bright, with ongoing studies aimed at optimizing its pharmacological properties and exploring new applications. As more data becomes available, it is expected that this compound will play a significant role in advancing our understanding of disease mechanisms and developing innovative treatment strategies.